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[1,4]dioxine-5-carbaldehyde

Cat. No.: B1306817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical properties of

the 3,4-ethylenedioxythiophene-carboxaldehyde (EDOT-CHO) monomer. This document

details the synthesis, electrochemical behavior, and key quantitative parameters of EDOT-

CHO, offering valuable insights for its application in the development of novel conductive

polymers and bioelectronic interfaces.

Introduction
3,4-ethylenedioxythiophene (EDOT) and its derivatives are at the forefront of research in

conductive polymers due to the exceptional properties of their corresponding polymer, poly(3,4-

ethylenedioxythiophene) (PEDOT). The functionalization of the EDOT core, such as with a

carboxaldehyde group (CHO), offers a versatile platform for further chemical modifications,

enabling the development of materials with tailored properties for specific applications in drug

delivery, biosensing, and tissue engineering. The aldehyde group can be used for

bioconjugation, allowing for the attachment of biomolecules to the conductive polymer

backbone. This guide focuses on the core electrochemical characteristics of the EDOT-CHO

monomer, providing a foundation for its utilization in advanced research and development.
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The synthesis of EDOT-CHO can be achieved through various synthetic routes, often starting

from 3,4-dimethoxythiophene. A generalized workflow for the synthesis of a functionalized

EDOT derivative like EDOT-CHO is presented below.
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Generalized Synthesis Workflow for EDOT-CHO
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Electropolymerization Mechanism of EDOT-CHO
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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